Cas no 89990-92-1 (4-Nonyn-3-ol, 2,2,3-trimethyl-)
89990-92-1 structure
Product Name:4-Nonyn-3-ol, 2,2,3-trimethyl-
CAS No:89990-92-1
MF:C12H22O
MW:182.302484035492
CID:583917
PubChem ID:13234813
Update Time:2025-04-19
4-Nonyn-3-ol, 2,2,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Nonyn-3-ol, 2,2,3-trimethyl-
- 2,2,3-trimethylnon-4-yn-3-ol
- DTXSID20530718
- 89990-92-1
-
- Inchi: 1S/C12H22O/c1-6-7-8-9-10-12(5,13)11(2,3)4/h13H,6-8H2,1-5H3
- InChI Key: CMDIUEBRYFGTIF-UHFFFAOYSA-N
- SMILES: OC(C#CCCCC)(C)C(C)(C)C
Computed Properties
- Exact Mass: 182.167065321g/mol
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
4-Nonyn-3-ol, 2,2,3-trimethyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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